Cas no 17422-74-1 (4-Oxo-4H-chromene-3-carbaldehyde)

4-Oxo-4H-chromene-3-carbaldehyde structure

17422-74-1 structure

Product Name:4-Oxo-4H-chromene-3-carbaldehyde

CAS No:17422-74-1

MF:C₁₀H₆O₃

MW:174.152842998505

MDL:MFCD00014667

CID:87842

PubChem ID:87112

Update Time:2025-04-18

4-Oxo-4H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Oxo-4H-chromene-3-carbaldehyde
- 3-Formylchromone
- Chromone-3-carboxaldehyde
- 4-oxo-4H-chromen-3-carbaldehyde
- 4-Oxo-4H-1-benzopyran-3-carboxaldehyde
- 4-oxochromene-3-carbaldehyde
- KAN-104141
- AKOS B022468
- AURORA KA-4820
- BUTTPARK 29\06-40
- 3-CHROMONECARBALDEHYDE
- CHROMONE-3-CARBOXALDEHYD
- AKOS BBS-00006952
- 3-Formylchromone 97%
- 3-Formylchromones
- 4H-1-Benzopyran-3-carboxaldehyde, 4-oxo-
- FSMYWBQIMDSGQP-UHFFFAOYSA-N
- 3-FORMYL-4-OXO-4H-CHROMENE
- NSC291317
- Chromone-3-Carbaldehyde
- 4-oxo-chromene-3-carbaldehyde
- ST
- MDL： MFCD00014667
- Inchi： 1S/C10H6O3/c11-5-7-6-13-9-4-2-1-3-8(9)10(7)12/h1-6H
- InChI Key： FSMYWBQIMDSGQP-UHFFFAOYSA-N
- SMILES： O1C=C(C=O)C(C2C=CC=CC1=2)=O
- BRN： 472849

Computed Properties

Exact Mass: 174.03200
Monoisotopic Mass: 174.032
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.4
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.2

Experimental Properties

Color/Form: Uncertain
Density: 1.2135 (rough estimate)
Melting Point: 151.0 to 154.0 deg-C
Boiling Point: 245.11°C (rough estimate)
Flash Point: 134.7°C
Refractive Index: 1.4500 (estimate)
PSA: 47.28000
LogP: 1.60550
Sensitiveness: Air Sensitive
Solubility: Uncertain

4-Oxo-4H-chromene-3-carbaldehyde Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S24/25
Hazardous Material Identification：
Safety Term：S24/25
Storage Condition：Store at room temperature

4-Oxo-4H-chromene-3-carbaldehyde Customs Data

HS CODE：2914400090
Customs Data：

China Customs Code:
2914400090

Overview:

2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4-Oxo-4H-chromene-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	383449-5G	4-Oxo-4H-chromene-3-carbaldehyde	17422-74-1		5g	¥279.71	2023-12-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H824359-25g	4H-1-Benzopyran-3-carboxaldehyde	17422-74-1	98%	25g	348.00	2021-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	O0291-25G	Chromone-3-carboxaldehyde	17422-74-1	>98.0%(GC)	25g	¥645.00	2024-04-17
TRC	E588833-10mg	4-Oxo-4H-chromene-3-carbaldehyde	17422-74-1		10mg	$ 52.00	2023-09-07
TRC	E588833-50mg	4-Oxo-4H-chromene-3-carbaldehyde	17422-74-1		50mg	$ 69.00	2023-09-07
TRC	E588833-100mg	4-Oxo-4H-chromene-3-carbaldehyde	17422-74-1		100mg	$ 86.00	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H91930-25g	4-Oxo-4H-chromene-3-carbaldehyde	17422-74-1	97%	25g	¥186.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H91930-5g	4-Oxo-4H-chromene-3-carbaldehyde	17422-74-1	97%	5g	¥41.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H91930-100g	4-Oxo-4H-chromene-3-carbaldehyde	17422-74-1	97%	100g	¥741.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H91930-500g	4-Oxo-4H-chromene-3-carbaldehyde	17422-74-1	97%	500g	¥4835.0	2023-09-07

4-Oxo-4H-chromene-3-carbaldehyde Production Method

4-Oxo-4H-chromene-3-carbaldehyde Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:17422-74-1)4-Oxo-4H-chromene-3-carbaldehyde

Order Number:A811623

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:07

Price ($):165.0

Email:sales@amadischem.com

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2. A green synthetic approach to synthesizing diverse 2-pyridones for their exceptional UV shielding functions

Shizuka Mei Bautista Maezono,Tej Narayan Poudel,Likai Xia,Yong Rok Lee RSC Adv. 2016 6 82321
3. Facile synthesis of azaarene-2-substituted chromanone derivatives via tandem sp3 C–H functionalization/decarboxylation of azaarenes with 4-oxo-4H-chromene-3-carboxylic acid

Zhuzhou Shao,Liang Wang,Lubin Xu,Huaili Zhao,Jian Xiao RSC Adv. 2014 4 53188
4. Eco-friendly synthesis of diverse and valuable 2-pyridones by catalyst- and solvent-free thermal multicomponent domino reaction

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Ek Raj Baral,Kavita Sharma,Muhammad Saeed Akhtar,Yong Rok Lee Org. Biomol. Chem. 2016 14 10285

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